Cas no 3004-59-9 (Propanamide,N-2-benzothiazolyl-)

Propanamide,N-2-benzothiazolyl- structure
3004-59-9 structure
Product Name:Propanamide,N-2-benzothiazolyl-
CAS No:3004-59-9
MF:C10H10N2OS
MW:206.264200687408
CID:294328
PubChem ID:3928772
Update Time:2025-04-19

Propanamide,N-2-benzothiazolyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-2-benzothiazolyl-
    • Propionamide,N-2-benzothiazolyl- (7CI,8CI)
    • CHEMBL568735
    • HMS1379B02
    • SCHEMBL6206186
    • 3004-59-9
    • SR-01000458116-1
    • EU-0074358
    • ChemDiv2_003544
    • N-(1,3-benzothiazol-2-yl)propanamide
    • Z30199697
    • Propanamide, N-2-benzothiazolyl- (9CI)
    • AKOS000654668
    • IDI1_002259
    • SR-01000458116
    • Inchi: 1S/C10H10N2OS/c1-2-9(13)12-10-11-7-5-3-4-6-8(7)14-10/h3-6H,2H2,1H3,(H,11,12,13)
    • InChI Key: RYWYJGXIHQNKFE-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)NC(CC)=O

Computed Properties

  • Exact Mass: 206.0515
  • Monoisotopic Mass: 206.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99

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